Cas no 145552-40-5 (1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-methyl-3-thioxo-, (7aR)-)

• Product Name: 1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-methyl-3-thioxo-, (7aR)-
• CAS No: 145552-40-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 101574
• PubChem ID: 41097901
• Update Time: 2025-04-18

1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-methyl-3-thioxo-, (7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-methyl-3-thioxo-, (7aR)-
• 1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-methyl-3-thioxo-,(7aR)-(9CI)
• 145552-40-5
• (R)-2-Methyl-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• SCHEMBL21371712

• Inchi： 1S/C7H10N2OS/c1-8-6(10)5-3-2-4-9(5)7(8)11/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： NRMNEJAWNNAIBM-RXMQYKEDSA-N
• SMILES： S=C1N(C)C([C@H]2CCCN21)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives